![molecular formula C17H10ClF2NO3 B5718765 3,5-difluorophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate](/img/structure/B5718765.png)
3,5-difluorophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-difluorophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate, also known as DFPIM, is a synthetic compound that belongs to the isoxazolecarboxylate family. It has been extensively studied for its potential application in scientific research due to its unique chemical properties and mechanism of action.
Mechanism of Action
3,5-difluorophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate binds to the allosteric site of the α7 nicotinic acetylcholine receptor and enhances the receptor's response to acetylcholine, resulting in increased neuronal activity. This mechanism of action has been linked to improved cognitive function and memory in animal models.
Biochemical and Physiological Effects:
Studies have shown that 3,5-difluorophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate can improve cognitive function and memory in animal models. It has also been shown to have potential therapeutic effects in treating disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,5-difluorophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate in scientific research is its potency and selectivity for the α7 nicotinic acetylcholine receptor. However, its limited solubility in water and low bioavailability can pose challenges in experimental design and interpretation of results.
Future Directions
3,5-difluorophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate has shown promise as a research tool in various fields, and future directions for its application include further studies on its mechanism of action and potential therapeutic effects in treating neurological disorders. Additionally, efforts to improve its solubility and bioavailability could enhance its utility in experimental design.
Synthesis Methods
3,5-difluorophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate can be synthesized through a multi-step reaction process starting from commercially available starting materials. The synthesis involves the reaction of 3,5-difluorophenylacetic acid with 2-chlorobenzoyl chloride in the presence of a base to form the intermediate compound, which is then cyclized with methyl isoxazolecarboxylate to produce 3,5-difluorophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate.
Scientific Research Applications
3,5-difluorophenyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate has been widely used as a research tool in various fields such as neuroscience, pharmacology, and medicinal chemistry. It has been shown to have potent activity as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which plays a critical role in cognitive function and memory.
properties
IUPAC Name |
(3,5-difluorophenyl) 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10ClF2NO3/c1-9-15(16(21-24-9)13-4-2-3-5-14(13)18)17(22)23-12-7-10(19)6-11(20)8-12/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWSIHZJVANZQQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)OC3=CC(=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10ClF2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3,5-Difluorophenyl) 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.